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Compound of Interest

Compound Name: DL-Phenylmercapturic acid-d5

Cat. No.: B12411047 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This guide provides essential,

immediate, and logistical information for the proper disposal of DL-Phenylmercapturic acid-
d5, a deuterated compound often used in research. Adherence to these procedures is critical

for protecting personnel, the environment, and ensuring regulatory compliance.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to be aware of the hazards associated

with DL-Phenylmercapturic acid-d5 and the necessary personal protective equipment (PPE).

Hazard Identification: Based on available safety data sheets (SDS), DL-Phenylmercapturic
acid-d5 is considered a hazardous substance. Key hazards include:

Skin irritation.[1][2]

Serious eye irritation.[1][2]

May cause respiratory irritation.[2]

Personal Protective Equipment (PPE): To mitigate risks, the following PPE must be worn when

handling DL-Phenylmercapturic acid-d5 for disposal:
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PPE Category Specification Rationale

Hand Protection
Protective gloves (chemically

resistant)

To prevent skin contact and

irritation.[3]

Eye Protection
Safety glasses with side-

shields or goggles

To protect against splashes

and eye irritation.[1][3]

Skin and Body Laboratory coat
To prevent contamination of

personal clothing.[3]

Respiratory
Use in a well-ventilated area or

with local exhaust

To minimize inhalation of dust

or aerosols.[3]

Step-by-Step Disposal Protocol
The disposal of DL-Phenylmercapturic acid-d5 must be carried out in accordance with

hazardous waste regulations, such as the Resource Conservation and Recovery Act (RCRA).

[4] Under no circumstances should this chemical be disposed of down the drain or in regular

trash.[4][5]

Experimental Protocol: Waste Segregation and Containerization

Waste Identification and Segregation:

DL-Phenylmercapturic acid-d5 waste should be classified as hazardous chemical waste.

Do not mix this waste with other waste streams, especially incompatible materials like

strong oxidizing agents.[3]

Container Selection:

Use a designated, properly labeled hazardous waste container that is compatible with the

chemical.[6][7]

The container must be in good condition, with a secure, leak-proof lid.[7][8]

Labeling:
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Clearly label the waste container with the words "Hazardous Waste".[7]

The label must include the full chemical name: "DL-Phenylmercapturic acid-d5".

Indicate the approximate quantity of waste in the container.

Record the accumulation start date (the date the first drop of waste is added).[6]

Accumulation and Storage:

Store the waste container in a designated satellite accumulation area (SAA) at or near the

point of generation.[9]

Ensure the container is kept closed at all times, except when adding waste.[8][10]

The storage area should be well-ventilated.[4]

Segregate the container from incompatible chemicals.[5]

Request for Disposal:

Once the container is full or has reached the institutional time limit for storage in an SAA,

arrange for its disposal through your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal contractor.[9]

Follow your institution's specific procedures for requesting a hazardous waste pickup.[7]

Spill and Emergency Procedures
In the event of a spill, follow these procedures:
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Emergency Scenario Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[1]

Remove contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[1]

Seek medical attention.

Inhalation
Move the individual to fresh air. If not breathing,

give artificial respiration.[1]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.[1]

Seek medical attention.

Small Spill

Wearing appropriate PPE, carefully sweep up

the solid material and place it in the designated

hazardous waste container. Avoid generating

dust.[11]

Large Spill
Evacuate the area and contact your institution's

EHS or emergency response team.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of DL-
Phenylmercapturic acid-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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